Cas no 328084-14-6 ((5-phenyl-4H-1,2,4-triazol-3-yl)acetic Acid)

• Product Name: (5-phenyl-4H-1,2,4-triazol-3-yl)acetic Acid
• CAS No: 328084-14-6
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD05864569
• CID: 304463
• PubChem ID: 17609309
• Update Time: 2025-04-19

(5-phenyl-4H-1,2,4-triazol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Phenyl-4H-[1,2,4]triazol-3-yl)acetic acid
• (5-PHENYL-4H-[1,2,4]TRIAZOL-3-YL)-ACETIC ACID
• (5-PHENYL-4H-1,2,4-TRIAZOL-3-YL)ACETIC ACID
• 1H-1,2,4-Triazole-3-aceticacid, 5-phenyl-
• 2-(3-phenyl-1H-1,2,4-triazol-5-yl)acetic acid
• 2-(5-phenyl-4H-1,2,4-triazol-3-yl)acetic acid
• 5-phenyl-1H-1,2,4-Triazole-3-acetic acid
• (3-Phenyl-1H-1,2,4-triazol-5-yl)acetic acid
• 328084-14-6
• DTXSID60589861
• AKOS002391914
• LUBYKFDMRGPUHL-UHFFFAOYSA-N
• A821428
• BB 0254518
• SCHEMBL2526904
• AKOS005170900
• A51069
• MFCD05864569
• FT-0678900
• AB22831
• AKOS002669490
• CS-0205796
• SCHEMBL16145055
• LS-01063
• (5-phenyl-4H-1,2,4-triazol-3-yl)acetic Acid

• MDL： MFCD05864569
• Inchi： 1S/C10H9N3O2/c14-9(15)6-8-11-10(13-12-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15)(H,11,12,13)
• InChI Key： LUBYKFDMRGPUHL-UHFFFAOYSA-N
• SMILES： OC(CC1=NC(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.382±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 499.388°C at 760 mmHg
• Flash Point: 255.821°C
• Refractive Index: 1.634
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 78.87000
• LogP: 1.09880

(5-phenyl-4H-1,2,4-triazol-3-yl)acetic Acid Security Information

• HazardClass：IRRITANT